Tert-butyl (5-amino-2-chlorobenzyl)carbamate
Cat. No. B8601150
M. Wt: 256.73 g/mol
InChI Key: UTZQCMNTHHBWRA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07166599B2
Procedure details
Prepared from 3-(tert.butyloxycarbonylaminomethyl)-4-chloro-nitrobenzene by hydrogenation in methanol at ambient temperature in the presence of platinum on charcoal, melting point: 75–77° C.
Name
3-(tert.butyloxycarbonylaminomethyl)-4-chloro-nitrobenzene
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[C:1]([O:5][C:6]([NH:8][CH2:9][C:10]1[CH:11]=[C:12]([N+:17]([O-])=O)[CH:13]=[CH:14][C:15]=1[Cl:16])=[O:7])([CH3:4])([CH3:3])[CH3:2]>CO.[Pt]>[C:1]([O:5][C:6]([NH:8][CH2:9][C:10]1[CH:11]=[C:12]([CH:13]=[CH:14][C:15]=1[Cl:16])[NH2:17])=[O:7])([CH3:4])([CH3:2])[CH3:3]
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Inputs
Step One
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Name
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3-(tert.butyloxycarbonylaminomethyl)-4-chloro-nitrobenzene
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(C)(C)(C)OC(=O)NCC=1C=C(C=CC1Cl)[N+](=O)[O-]
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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CO
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Name
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Quantity
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0 (± 1) mol
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Type
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catalyst
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Smiles
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[Pt]
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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Smiles
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C(C)(C)(C)OC(=O)NCC=1C=C(N)C=CC1Cl
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
